Cas no 16423-52-2 (Acetamide, N-decyl-)

• Product Name: Acetamide, N-decyl-
• CAS No: 16423-52-2
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 207793
• PubChem ID: 98880
• Update Time: 2025-05-23

Acetamide, N-decyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-decyl-
• N-Decylacetamide
• AC1L40HN
• AC1Q5PAH
• BRN 2241300
• CTK0I1286
• N-n-Decylacetamide
• NSC173010
• AKOS003861726
• DTXSID70167730
• NSC-173010
• NSC 173010
• HLV1Y5C9OA
• SCHEMBL988702
• UNII-HLV1Y5C9OA
• N-decyl acetamide
• 16423-52-2

• Inchi： 1S/C12H25NO/c1-3-4-5-6-7-8-9-10-11-13-12(2)14/h3-11H2,1-2H3,(H,13,14)
• InChI Key： DXFXMYYJKFIEGI-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCCCCCCCC

Computed Properties

• Exact Mass: 199.19375
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.65410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Acetamide, N-decyl-

Acetamide, N-Decyl - CAS No. 16423-52-2

Acetamide, N-Decyl, also known by its CAS registry number 16423-52-2, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of acetamide, where the acetyl group is substituted with a decyl chain, resulting in a structure that combines the functional properties of amides with the hydrophobic characteristics of long-chain alkanes.

The molecular formula of N-Decyl Acetamide is C₁₂H₂₅NO, and its molecular weight is approximately 197.3 g/mol. It exists as a white to off-white crystalline solid with a melting point around 80°C and a boiling point of about 190°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane.

N-Decyl Acetamide is widely used in the pharmaceutical industry as a stabilizer and excipient in drug formulations. Its ability to form stable amorphous solids with active pharmaceutical ingredients (APIs) has made it a valuable tool in improving drug delivery systems. Recent studies have explored its role in enhancing the bioavailability of poorly soluble drugs by acting as a co-solvent and stabilizing agent in solid dispersion systems.

In the field of materials science, N-Decyl Acetamide has been investigated for its potential as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. Researchers have reported its use in the preparation of biodegradable polymers for applications in tissue engineering and controlled drug release systems.

The synthesis of N-Decyl Acetamide typically involves the reaction of decylamine with acetic acid or acetyl chloride under appropriate conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the environmental footprint associated with its manufacture.

In terms of environmental impact, studies have shown that N-Decyl Acetamide exhibits low toxicity to aquatic organisms, making it suitable for applications where environmental safety is a concern. However, further research is needed to fully understand its long-term ecological effects and degradation pathways.

The versatility of N-Decyl Acetamide lies in its ability to serve as both a functional additive and a building block for more complex molecules. Its applications span across pharmaceuticals, cosmetics, agrochemicals, and specialty chemicals, showcasing its importance in modern chemistry.

Recent research has focused on leveraging the unique properties of N-Decyl Acetamide for innovative applications such as biosensors and smart materials. For instance, scientists have explored its use as a component in self-healing polymers and stimuli-responsive materials that can adapt to environmental changes.

In conclusion, N-Decyl Acetamide (CAS No. 16423-52-2) is a multifaceted compound with a wide range of applications across various industries. Its continued exploration in cutting-edge research ensures that it remains at the forefront of chemical innovation.